Cas no 1712330-69-2 (ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate)

• Product Name: ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate
• CAS No: 1712330-69-2
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 6512106
• PubChem ID: 114486724
• Update Time: 2025-05-21

ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate
• 1712330-69-2
• EN300-1456221

• Inchi： 1S/C12H19N3O2/c1-3-15-8-14-7-11(15)9-5-13-6-10(9)12(16)17-4-2/h7-10,13H,3-6H2,1-2H3
• InChI Key： OKFFDFDCHFHMOT-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CNCC1C1=CN=CN1CC)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate

Exploring Ethyl 4-(1-Ethyl-1H-Imidazol-5-yl)Pyrrolidine-3-Carboxylate (CAS No. 1712330-69-2): Properties, Applications, and Market Insights

The compound ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate (CAS No. 1712330-69-2) is a specialized organic molecule that has garnered attention in pharmaceutical and chemical research due to its unique structural features. This article delves into its properties, potential applications, and market relevance, while addressing common queries and trends in the field.

Structurally, ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate combines an imidazole ring with a pyrrolidine scaffold, making it a versatile intermediate in medicinal chemistry. The presence of both ethyl and carboxylate functional groups enhances its reactivity, enabling its use in the synthesis of more complex molecules. Researchers often explore such compounds for their potential bioactivity, particularly in targeting enzyme inhibition or receptor modulation.

One of the most frequently asked questions about CAS 1712330-69-2 revolves around its solubility and stability. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO), which is crucial for its handling in laboratory settings. Its stability under ambient conditions makes it a practical choice for synthetic applications, though storage in a cool, dry environment is recommended to maintain its integrity.

In terms of applications, ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate is primarily utilized as a building block in drug discovery. Its imidazole moiety is a common pharmacophore found in many FDA-approved drugs, highlighting its significance in designing new therapeutic agents. Recent trends in AI-driven drug discovery have further amplified interest in such compounds, as computational models predict their potential interactions with biological targets.

The pharmaceutical industry's shift toward personalized medicine has also influenced the demand for novel intermediates like CAS 1712330-69-2. Researchers are increasingly focusing on small molecules that can be tailored to specific patient populations, and this compound’s modular structure aligns well with such initiatives. Additionally, its potential use in developing kinase inhibitors or anti-inflammatory agents aligns with current market demands for targeted therapies.

From a synthetic chemistry perspective, the preparation of ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate typically involves multi-step organic reactions, including condensation and cyclization processes. Optimizing these synthetic routes is a hot topic among chemists, as efficiency and yield are critical for scaling up production. Green chemistry principles are increasingly being applied to reduce waste and improve sustainability in these processes.

Market insights reveal a growing interest in CAS 1712330-69-2 from contract research organizations (CROs) and academic institutions. The compound’s versatility and potential for patentability make it an attractive candidate for collaborative research projects. Furthermore, the rise of fragment-based drug discovery (FBDD) has spotlighted small, rigid molecules like this one, as they serve as ideal starting points for developing high-affinity ligands.

In conclusion, ethyl 4-(1-ethyl-1H-imidazol-5-yl)pyrrolidine-3-carboxylate represents a promising area of exploration in modern chemistry and drug development. Its structural uniqueness, coupled with its applicability in cutting-edge research, positions it as a valuable asset for scientists and industries alike. As advancements in AI and synthetic methodologies continue, the relevance of such compounds is expected to grow, paving the way for innovative therapeutic solutions.